Cas no 2044711-48-8 ((3S)-3-Aminoazetidin-2-one hydrochloride)

• Product Name: (3S)-3-Aminoazetidin-2-one hydrochloride
• CAS No: 2044711-48-8
• MF: C₃H₇ClN₂O
• MW: 122.55347943306
• MDL: MFCD30530421
• CID: 3045235
• PubChem ID: 70577393
• Update Time: 2025-06-07

(3S)-3-Aminoazetidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminoazetidin-2-one hydrochloride
• (3S)-3-aminoazetidin-2-one hydrochloride
• (3S)-3-Aminoazetidin-2-one HCl
• SCHEMBL11390402
• (3S)-3-aminoazetidin-2-one;hydrochloride
• P11921
• DS-19608
• MFCD30530421
• AKOS030529759
• (S)-3-Aminoazetidin-2-one hydrochloride 2044711-48-8
• EN300-26553361
• 2-Azetidinone, 3-amino-, hydrochloride (1:1), (3S)-
• CS-0053270
• 2044711-48-8
• (3S)-3-Aminoazetidin-2-one hydrochloride

• MDL： MFCD30530421
• Inchi： 1S/C3H6N2O.ClH/c4-2-1-5-3(2)6;/h2H,1,4H2,(H,5,6);1H/t2-;/m0./s1
• InChI Key： MMQKOEIHXUWTTQ-DKWTVANSSA-N
• SMILES： Cl.O=C1[C@H](CN1)N

Computed Properties

• Exact Mass: 122.0246905g/mol
• Monoisotopic Mass: 122.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

(3S)-3-Aminoazetidin-2-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on (3S)-3-Aminoazetidin-2-one hydrochloride

Introduction to (3S)-3-Aminoazetidin-2-one Hydrochloride (CAS No. 2044711-48-8)

(3S)-3-Aminoazetidin-2-one hydrochloride, with the chemical formula CAS No. 2044711-48-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The azetidinone core structure of this molecule is particularly intriguing, as it serves as a versatile scaffold for the synthesis of various pharmacologically active agents.

The< strong> stereochemistry of (3S)-3-Aminoazetidin-2-one hydrochloride plays a crucial role in determining its biological activity. The presence of the (S) configuration at the 3-position of the azetidinone ring confers specific interactions with biological targets, making it a valuable building block for designing novel therapeutic agents. Recent studies have highlighted the importance of stereoelectronic effects in modulating the pharmacokinetic and pharmacodynamic properties of azetidinone derivatives, underscoring the significance of this compound in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new antibiotics and antiviral agents to combat emerging resistant strains. The< strong> versatility of (3S)-3-Aminoazetidin-2-one hydrochloride as a scaffold has made it a promising candidate for such applications. For instance, modifications to the azetidinone ring have led to the discovery of compounds with enhanced binding affinity to bacterial enzymes and viral proteases. These findings have opened up new avenues for the development of next-generation antimicrobial therapies.

The< strong> hydrochloride salt form of (3S)-3-Aminoazetidin-2-one enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This property is particularly advantageous in drug development, where optimal solubility is often a critical factor in ensuring effective delivery to target tissues. Additionally, the hydrochloride form provides stability under various storage conditions, further contributing to its utility in industrial and research settings.

Advances in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (3S)-3-Aminoazetidin-2-one hydrochloride and biological targets. These computational studies have revealed insights into the binding mechanisms and potential side effects, guiding the design of more effective and safer drug candidates. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery, and (3S)-3-Aminoazetidin-2-one hydrochloride serves as an excellent example of this interdisciplinary approach.

The< strong> synthetic pathways for (3S)-3-Aminoazetidin-2-one hydrochloride have been refined over the years, leading to more efficient and scalable production methods. These advancements have not only reduced costs but also improved the quality and consistency of the final product. The ability to produce this compound in high yields with minimal impurities is crucial for its application in pharmaceuticals, where purity is paramount.

In conclusion, (3S)-3-Aminoazetidin-2-one hydrochloride (CAS No. 2044711-48-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, stereochemical properties, and versatile applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.